Cas no 63394-63-8 (Benzothiazolium, 3-acetyl-, bromide)

Benzothiazolium, 3-acetyl-, bromide structure
63394-63-8 structure
Product Name:Benzothiazolium, 3-acetyl-, bromide
CAS No:63394-63-8
MF:C9H8BrNOS
MW:258.134920120239
CID:426678
PubChem ID:71381261
Update Time:2025-04-19

Benzothiazolium, 3-acetyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • Benzothiazolium, 3-acetyl-, bromide
    • 1-(1,3-benzothiazol-3-ium-3-yl)ethanone,bromide
    • 63394-63-8
    • 3-Acetyl-1,3-benzothiazol-3-ium bromide
    • DTXSID20803732
    • Inchi: 1S/C9H8NOS.BrH/c1-7(11)10-6-12-9-5-3-2-4-8(9)10;/h2-6H,1H3;1H/q+1;/p-1
    • InChI Key: JBFGHFZUTMXNBE-UHFFFAOYSA-M
    • SMILES: [Br-].S1C=[N+](C(C)=O)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 248.8884
  • Monoisotopic Mass: 256.95100g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 195
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.2Ų

Experimental Properties

  • PSA: 20.95
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